1-(5-(Methylthio)-1,3,4-thiadiazol-2-yl)-3-(thiophen-2-yl)urea

• IUPAC Name: 1-(5-methylsulfanyl-1,3,4-thiadiazol-2-yl)-3-thiophen-2-ylurea
• InChI: InChI=1S/C8H8N4OS3/c1-14-8-12-11-7(16-8)10-6(13)9-5-3-2-4-15-5/h2-4H,1H3,(H2,9,10,11,13)
• InChI Key: PYVAFHUIMUQKOC-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN=C(S1)NC(=O)NC2=CC=CS2
• Molecular Formula: C8H8N4OS3
• Molecular Weight: 272.4 g/mol

Description

1-(5-(Methylthio)-1,3,4-thiadiazol-2-yl)-3-(thiophen-2-yl)urea is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound belongs to the class of thiadiazole derivatives, which have been reported to possess various biological activities.

Scientific Research Applications

Synthesis and Material Science Applications

• Microwave Irradiation Synthesis : A method has been developed for synthesizing 1-(substituted)-3-(5-(substituted)-1,3,4-thiadiazol-2-yl) ureas using microwave irradiation, providing a more efficient synthesis process with satisfactory yields. This technique represents an improvement over conventional heating methods due to reduced reaction times and potentially lower energy consumption (Li & Chen, 2008).

• Advanced Material Applications : Research into the conformational adjustments in urea and thiourea-based assemblies highlights the significance of these compounds in the development of advanced materials. For example, specific urea derivatives can undergo facile cyclization reactions or form hydrated salts with inorganic acids, showcasing their versatility in material science applications (Phukan & Baruah, 2016).

Biological Applications

• Anti-microbial Activity : Novel urea derivatives have shown promise in anti-microbial studies. For instance, specific compounds exhibited significant anti-microbial activity against various bacterial strains, indicating their potential as therapeutic agents in combating infections (Shankar et al., 2017).

• Cytokinin-like Activity : Some urea derivatives are known to exhibit cytokinin-like activity, which is crucial for plant growth and development. These compounds can act as positive regulators of cell division and differentiation, highlighting their potential in agricultural applications (Ricci & Bertoletti, 2009).

• Anti-CML Activity : Research into 1-phenyl-3-(5-(pyrimidin-4-ylthio)-1,3,4-thiadiazol-2-yl)urea derivatives has uncovered compounds with potent activity against chronic myeloid leukemia (CML) cell lines. These findings suggest a new avenue for the development of treatments targeting the PI3K/AKT signaling pathway in CML (Li et al., 2019).